Cas no 1806308-99-5 (Methyl 2-cyano-5-iodo-4-nitrobenzoate)

• Product Name: Methyl 2-cyano-5-iodo-4-nitrobenzoate
• CAS No: 1806308-99-5
• MF: C₉H₅IN₂O₄
• MW: 332.051474332809
• CID: 4951784
• Update Time: 2025-10-25

Methyl 2-cyano-5-iodo-4-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-5-iodo-4-nitrobenzoate

• Inchi： 1S/C9H5IN2O4/c1-16-9(13)6-3-7(10)8(12(14)15)2-5(6)4-11/h2-3H,1H3
• InChI Key： VPQMUVUPOHIINV-UHFFFAOYSA-N
• SMILES： IC1=CC(C(=O)OC)=C(C#N)C=C1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 345
• XLogP3: 2
• Topological Polar Surface Area: 95.9

Additional information on Methyl 2-cyano-5-iodo-4-nitrobenzoate

Methyl 2-cyano-5-iodo-4-nitrobenzoate: A Comprehensive Overview

Methyl 2-cyano-5-iodo-4-nitrobenzoate (CAS No. 1806308-99-5) is a highly specialized organic compound with significant applications in various fields of chemistry, particularly in pharmaceutical research and materials science. This compound, characterized by its unique combination of functional groups, has garnered attention due to its potential in synthesizing advanced materials and bioactive molecules. The structure of Methyl 2-cyano-5-iodo-4-nitrobenzoate consists of a benzoate backbone with substituents at the 2, 4, and 5 positions, including a cyano group, a nitro group, and an iodo group, respectively. These functional groups endow the compound with versatile reactivity and make it a valuable precursor in organic synthesis.

The synthesis of Methyl 2-cyano-5-iodo-4-nitrobenzoate typically involves multi-step reactions, often starting from benzene derivatives. The introduction of the cyano group at the 2-position and the nitro group at the 4-position is achieved through cyanation and nitration reactions, respectively. The iodination at the 5-position is a critical step that requires precise control to ensure regioselectivity. Recent advancements in catalytic methods have improved the efficiency of these reactions, reducing production costs and enhancing purity levels.

One of the most notable applications of Methyl 2-cyano-5-iodo-4-nitrobenzoate is in the field of medicinal chemistry. Researchers have explored its potential as a building block for developing novel anti-inflammatory and anticancer agents. The nitro group is known to exhibit anti-inflammatory activity, while the cyano group can act as a bioisostere for other functional groups in drug design. Furthermore, the iodo group facilitates further substitution reactions, enabling the creation of diverse molecular scaffolds with enhanced bioactivity.

Recent studies have also highlighted the role of Methyl 2-cyano-5-iodo-4-nitrobenzoate in materials science. Its ability to form coordination complexes with metal ions has been exploited in designing new materials for catalysis and sensing applications. For instance, researchers have reported the use of this compound as a ligand in palladium-catalyzed cross-coupling reactions, which are pivotal in organic synthesis. The combination of electron-withdrawing groups (cyano and nitro) and an iodine atom provides excellent electronic properties for such applications.

In terms of physical properties, Methyl 2-cyano-5-iodo-4-nitrobenzoate is typically a crystalline solid with a melting point around 180°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various solution-based reactions. The compound is stable under normal storage conditions but should be protected from light and moisture to prevent degradation.

The demand for Methyl 2-cyano-5-iOdo-4-nitrobenzoate has been growing due to its versatility in both academic research and industrial applications. Its use as an intermediate in pharmaceutical development has been particularly significant, with ongoing studies exploring its potential as a lead compound for treating neurodegenerative diseases. Additionally, its role in synthesizing advanced materials continues to expand, driven by advancements in green chemistry and sustainable synthetic methods.

In conclusion, Methyl 2-cyano-5-iOdo=4-nitrobenzoate (CAS No. 1806308=99=5) stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique combination of functional groups makes it an invaluable tool in organic synthesis, drug discovery, and materials science. As research progresses, this compound is expected to unlock new possibilities for developing innovative solutions to pressing scientific challenges.